Cas no 735322-73-3 (3-amino-4-(4-bromophenoxy)-N,N-diethylbenzene-1-sulfonamide)

3-amino-4-(4-bromophenoxy)-N,N-diethylbenzene-1-sulfonamide structure

735322-73-3 structure

Product Name:3-amino-4-(4-bromophenoxy)-N,N-diethylbenzene-1-sulfonamide

CAS No:735322-73-3

Molecular Formula:C₁₆H₁₉N₂O₃SBr

Molecular Weight:399.303

CID:3106184

PubChem ID:3368160

3-amino-4-(4-bromophenoxy)-N,N-diethylbenzene-1-sulfonamide Properties

Names and Identifiers

- 3-amino-4-(4-bromophenoxy)-N,N-diethylbenzenesulfonamide
- 3-amino-4-(4-bromophenoxy)-N,N-diethylbenzene-1-sulfonamide
- G36029
- KEB32273
- Z56933830
- SR-01000045634
- SR-01000045634-1
- AKOS034466634
- EN300-06811
- DTXSID101201232
- 735322-73-3
- CS-0220492
- InChIKey： PFDWMGSJMBMWBS-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H19BrN2O3S/c1-3-19(4-2)23(20,21)14-9-10-16(15(18)11-14)22-13-7-5-12(17)6-8-13/h5-11H,3-4,18H2,1-2H3

Computed Properties

Exact Mass: 398.02998Da
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 6
Monoisotopic Mass: 398.02998Da
Heavy Atom Count: 23
Complexity: 456
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Topological Polar Surface Area: 81Å²

3-amino-4-(4-bromophenoxy)-N,N-diethylbenzene-1-sulfonamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P019IZ5-50mg	3-amino-4-(4-bromophenoxy)-N,N-diethylbenzene-1-sulfonamide	735322-73-3	95%	50mg	$111.00	2024-04-21
A2B Chem LLC	AV23313-50mg	3-amino-4-(4-bromophenoxy)-N,N-diethylbenzene-1-sulfonamide	735322-73-3	95%	50mg	$80.00	2024-04-19
Aaron	AR019J7H-50mg	3-amino-4-(4-bromophenoxy)-N,N-diethylbenzene-1-sulfonamide	735322-73-3	95%	50mg	$83.00	2025-02-10
Enamine	EN300-06811-0.05g	3-amino-4-(4-bromophenoxy)-N,N-diethylbenzene-1-sulfonamide	735322-73-3	95%	0.05g	$42.0	2023-10-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1291162-50mg	3-Amino-4-(4-bromophenoxy)-n,n-diethylbenzene-1-sulfonamide	735322-73-3	95%	50mg	￥1497.00	2024-07-28

3-amino-4-(4-bromophenoxy)-N,N-diethylbenzene-1-sulfonamide Related Literature

1. The Institute of Chemistry of Great Britain and Ireland. Regulations for admission to membership, and register of fellows, associates and students. 1898–1899

Proc. Inst. Chem. GB Irel., 1898,22, B001-B118
2. Passive ammonia monitoring in the United States: Comparing three different sampling devices†

Melissa A. Puchalski,Mark E. Sather,John T. Walker,Christopher M. B. Lehmann,David A. Gay,Johnson Mathew,Wayne P. Robarge J. Environ. Monit., 2011,13, 3156-3167
3. Two-dimensional FeCo2O4 nanosheets with oxygen vacancies enable boosted oxygen evolution†

Yan Zhang New J. Chem., 2022,46, 17073-17079
4. Physical methods, apparatus, etc.

Analyst, 1939,64, 917-919
5. Interferences in the determination of elements that form volatile hydrides with sodium borohydride using atomic-absorption spectrophotometry and the argon-hydrogen flame

Analyst, 1975,100, 300-306
6. Mapping the sodium intercalation mechanism, electrochemical properties and structural evolution in non-stoichiometric alluaudite Na2+2δFe2−δ(SO4)3 cathode materials†

Teeraphat Watcharatharapong J. Mater. Chem. A, 2019,7, 17446-17455
7. Defect engineering of UiO-66 for CO2 and H2O uptake – a combined experimental and simulation study†

Weibin Liang,Campbell J. Coghlan,Florence Ragon,Marta Rubio-Martinez,Deanna M. D'Alessandro,Ravichandar Babarao Dalton Trans., 2016,45, 4496-4500
8. Nanoscale morphology, tribology and electrical properties of polyaniline/graphene oxide/LAPONITE® composites investigated using atomic force microscopy†

Isaac Alexander Ramphal,Michael Eugene Hagerman Nanoscale, 2019,11, 20876-20883
9. Sensitive fluorescence detection of heparin based on self-assembly of mesoporous silica nanoparticle–gold nanoclusters with emission enhancement characteristics†

Lin Ma,Mengyue Zhang,Aijun Yang,Qin Wang,Fei Qu,Fengli Qu,Rong-Mei Kong Analyst, 2018,143, 5388-5394
10. Pharmacologically active benzo[b]thiophen derivatives. Part VIII. Benzo[b]thiophen analogues of tryptophan and α-methyltryptophan, and some of their 5-substituted derivatives

J. Chem. Soc. C, 1969, 1855-1858

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